Cas no 183322-45-4 (PD153035 Hydrochloride)

PD153035 Hydrochloride is a selective and potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, with an IC50 of approximately 25 pM. It exhibits high specificity for EGFR, demonstrating minimal activity against other kinases, making it a valuable tool for studying EGFR-mediated signaling pathways. The hydrochloride salt form enhances solubility and stability, ensuring consistent performance in biochemical and cellular assays. PD153035 Hydrochloride is widely used in research applications to investigate cancer biology, particularly in studies focusing on EGFR-driven tumorigenesis and therapeutic resistance. Its well-characterized inhibitory profile and reliability make it a preferred choice for in vitro and ex vivo experiments.

PD153035 Hydrochloride structure

Product Name:PD153035 Hydrochloride

CAS No:183322-45-4

MF:C₁₆H₁₅BrClN₃O₂

MW:396.66620182991

MDL:MFCD01074805

CID:114064

PubChem ID:354333249

Update Time:2025-06-07

PD153035 Hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(3-Bromophenyl)-6,7-dimethoxyquinazolin-4-amine hydrochloride
- PD153035 HCl
- PD 153035 Hydrochloride
- 4-Quinazolinamine, N-(3-bromophenyl)-6,7-dimethoxy-, monohydrochloride
- 4-Quinazolinamine,N-(3-bromophenyl)-6,7-dimethoxy-, hydrochloride (1:1)
- PD 153035 (hydrochloride)
- PD 153035 Isethionate Salt
- PD153035
- 4-[(3-BROMOPHENYL)AMINO]-6,7-DIMETHOXYQUINAZOLINE HYDROCHLORIDE
- AG 1517
- PD-153035
- SU 5271
- Tyrphostin AG 1517
- ZM 252868
- N-(3-Bromophenyl)-6,7-dimethoxy-4-quinazolinamine Hydrochloride
- PD153035 (HCl salt)
- SU-5271 (AG1517) HCl ,ZM 252868 HCl
- 6,7-Dimethoxy-4-[N-(3-bromophenyl)amino]quinazoline hydrochloride
- 6,7-Dimethoxy-4-[N-(3-bromophenyl)amino]quinazoline hydrochloride PD153035
- PD 153035
- PD 153035 hydrochloride, >=98%
- PD153035 hydrochloride
- PD153035 (Hydrochloride)
- AG 1517 hydrochloride
- AHJ252P69N
- PD153035.HCl
- C16H15BrClN3O2
- 4-Quinazolinamine
- PD-153035 hydrochloride
- SU-5271 Hydrochloride
- AG1517 Hydrochloride
- ZM 252868 Hydrochloride
- HY-12013
- UNII-AHJ252P69N
- SMR004702867
- 183322-45-4
- CHEBI:91075
- FT-0711790
- PD153035 hydrochloride, >=98% (HPLC)
- SR-01000597835-1
- MLS006011079
- CS-0142
- B4945
- PD153035 HCl (SU-5271, AG1517)
- N-(3-Bromophenyl)-6,7-dimethoxyquinazolin-4-aminehydrochloride
- s1079
- BCP16320
- 183322-45-4 (HCl)
- N-(3-bromophenyl)-6,7-dimethoxyquinazolin-4-aminium chloride
- SCHEMBL93918
- DTXSID30171414
- BS-16156
- CHEMBL1204168
- PD153035 (Hydrochloride);SU-5271 (Hydrochloride); AG1517 (Hydrochloride); ZM 252868 (Hydrochloride)
- AG-1517 HYDROCHLORIDE
- 4-Quinazolinamine, N-(3-bromophenyl)-6,7-dimethoxy-, hydrochloride (1:?)
- N-(3-Bromophenyl)-6,7-dimethoxyquinazolin-4-amine HCl
- N-(3-bromophenyl)-6,7-dimethoxyquinazolin-4-amine;hydrochloride
- AC-29959
- J-011739
- 4-Quinazolinamine, N-(3-bromophenyl)-6,7-dimethoxy-, hydrochloride (1:1)
- WHI-P-79 HYDROCHLORIDE
- PD-153035.HCl
- 205195-07-9
- MFCD01074805
- SR-01000597835
- EX-A220
- EX-3384
- ZM 252868 HCl
- J-518170
- PD 153035.HCl
- AKOS003077033
- PD153035HCl
- Q27163046
- PD-153035 HCl
- 6,7-DIMETHOXY-4-(N-(3-BROMOPHENYL)AMINO)QUINAZOLINE HYDROCHLORIDE
- DA-43446
- DTXCID7093905
- 4-((3-bromophenyl)amino)-6,7-dimethoxyquinazoline hydrochloride
- PD153035 HCl (SU-5271, AG1517)?
- N-(3-bromophenyl)-6,7-dimethoxyquinazolin-4-amine xhydrochloride
- PD153035 Hydrochloride
- MDL： MFCD01074805
- Inchi： 1S/C16H14BrN3O2.ClH/c1-21-14-7-12-13(8-15(14)22-2)18-9-19-16(12)20-11-5-3-4-10(17)6-11;/h3-9H,1-2H3,(H,18,19,20);1H
- InChI Key： ZJOKWAWPAPMNIM-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OC)OC.Cl

Computed Properties

Exact Mass: 395.00400
Monoisotopic Mass: 395.00362g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 360
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 56.3

Experimental Properties

Melting Point: 265°C(lit.)
Boiling Point: 472.1°C at 760 mmHg
Solubility: DMSO: soluble2mg/mL, clear (warmed)
PSA: 56.27000
LogP: 5.02810

PD153035 Hydrochloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H318-H335
Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-37/38-41
Safety Instruction： 26-39-45
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PD153035 Hydrochloride Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

PD153035 Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-12013-10mM*1mLinDMSO	PD153035 Hydrochloride	183322-45-4	99.06%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-12013-5mg	PD153035 Hydrochloride	183322-45-4	99.06%	5mg	￥500	2024-04-19
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MedChemExpress	HY-12013-50mg	PD153035 Hydrochloride	183322-45-4	99.06%	50mg	￥2480	2024-04-19
MedChemExpress	HY-12013-100mg	PD153035 Hydrochloride	183322-45-4	99.06%	100mg	￥4200	2024-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P129384-250mg	PD153035 Hydrochloride	183322-45-4	≥98%(HPLC)	250mg	¥2699.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P129384-50mg	PD153035 Hydrochloride	183322-45-4	≥98%(HPLC)	50mg	¥823.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P129384-10mg	PD153035 Hydrochloride	183322-45-4	≥98%(HPLC)	10mg	¥362.90	2023-09-01
DC Chemicals	DC5021-100 mg	PD153035 HCl (SU-5271, AG1517)	183322-45-4	>98%	100mg	$350.0	2022-02-28
DC Chemicals	DC5021-250 mg	PD153035 HCl (SU-5271, AG1517)	183322-45-4	>98%	250mg	$650.0	2022-02-28

PD153035 Hydrochloride Suppliers

Amadis Chemical Company Limited

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(CAS:183322-45-4)PD153035 Hydrochloride

Order Number:A899471

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:03

Price ($):370.0

Email:sales@amadischem.com

Product Official Link

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3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

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